Cas no 376636-15-6 (4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine)

• Product Name: 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine
• CAS No: 376636-15-6
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5791638
• PubChem ID: 65485034
• Update Time: 2025-06-14

4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(morpholin-4-yl)ethyl]-1,3-thiazol-2-amine
• 4-(2-Morpholinoethyl)thiazol-2-amine
• CS-0284594
• EN300-1846271
• SCHEMBL3624985
• AKOS014822623
• 376636-15-6
• 2-Thiazolamine, 4-[2-(4-morpholinyl)ethyl]-
• 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine

• Inchi： 1S/C9H15N3OS/c10-9-11-8(7-14-9)1-2-12-3-5-13-6-4-12/h7H,1-6H2,(H2,10,11)
• InChI Key： GCOFJCRTLSAKOD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCN1CCOCC1

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 367.6±27.0 °C(Predicted)
• pka: 6.60±0.10(Predicted)

Additional information on 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 376636-15-6)

4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 376636-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 376636-15-6, belongs to the thiazole family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzyme pathways.

The molecular structure of 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine features a morpholine moiety linked to a thiazole ring, which contributes to its solubility and reactivity. This combination makes it a promising candidate for medicinal chemistry applications. Recent studies have explored its role as a kinase inhibitor, a topic highly searched in AI-driven drug discovery platforms. The compound's ability to modulate cellular signaling pathways aligns with current trends in precision medicine and targeted therapy.

In the context of green chemistry, 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine has been evaluated for its synthetic accessibility and environmental impact. With growing interest in sustainable synthesis, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader demand for eco-friendly pharmaceuticals, a frequently searched topic in scientific forums and SEO-driven content.

Another area of interest is the compound's potential in neuropharmacology. The morpholine group is known to enhance blood-brain barrier penetration, making 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine a subject of investigation for central nervous system (CNS) disorders. This aligns with trending searches on neurodegenerative disease treatments and brain-targeted drug delivery.

From a commercial perspective, the demand for CAS No. 376636-15-6 is driven by its versatility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers highlight its purity and stability, which are critical for research-grade chemicals. This focus on quality assurance resonates with laboratories seeking reliable bioactive compounds for their experiments.

In summary, 4-2-(morpholin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 376636-15-6) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and neuropharmacology. Its structural features and biological relevance make it a valuable asset in modern scientific research, addressing some of the most pressing questions in biomedical innovation.